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Compound of Interest

Compound Name: TAN-1057C

Cat. No.: B1254390 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling TAN-1057C. The following procedures are based on

established laboratory safety protocols for handling potent organic compounds and antibiotics,

as specific data for TAN-1057C is limited.

TAN-1057C is an organic compound and a potent antibiotic effective against methicillin-

resistant Staphylococcus aureus.[1][2] Due to its biological activity, it is imperative to handle

this compound with appropriate personal protective equipment (PPE) and follow strict

operational and disposal plans to minimize exposure and prevent contamination.

Personal Protective Equipment (PPE)
Recommendations
A comprehensive approach to PPE is essential when handling TAN-1057C. The following table

summarizes the recommended PPE for various laboratory activities involving this compound.
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Activity
Eye and Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

preparing

solutions

Safety glasses

with side shields

or chemical

splash goggles.

[3][4][5] A face

shield should be

worn in addition

to goggles when

there is a

significant risk of

splashes.[4][5][6]

Chemical-

resistant gloves

(e.g., nitrile or

neoprene).

Double gloving is

recommended.

A fully buttoned

lab coat.

A NIOSH-

approved

respirator (e.g.,

N95) is

recommended,

especially when

handling the

powder form or

when adequate

ventilation is not

available.

Conducting

experiments

Chemical splash

goggles.[3][5]

Chemical-

resistant gloves.
A lab coat.

Not generally

required if work

is performed in a

certified chemical

fume hood.

Handling spills

Chemical splash

goggles and a

face shield.[4][5]

[6]

Heavy-duty

chemical-

resistant gloves.

A chemical-

resistant apron

or coveralls over

a lab coat.[6][7]

A NIOSH-

approved

respirator with

organic vapor

cartridges.

Waste disposal

Safety glasses

with side shields

or chemical

splash goggles.

[3][5]

Chemical-

resistant gloves.
A lab coat.

Not generally

required if waste

is properly

contained.

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is critical to ensure safety during the handling of TAN-1057C.
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Preparation Handling Cleanup & Disposal

1. Don Appropriate PPE 2. Prepare Work Area in Fume Hood 3. Gather All Necessary Materials 4. Weigh TAN-1057C Powder 5. Prepare Solution 6. Conduct Experiment 7. Decontaminate Work Surfaces 8. Dispose of Waste Properly 9. Doff PPE 10. Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for TAN-1057C.

Experimental Protocol: Preparation of a Stock Solution (Example)

Objective: To prepare a 10 mM stock solution of TAN-1057C in DMSO.

Materials: TAN-1057C powder (Molar Mass: 355.403 g/mol )[1], anhydrous DMSO, sterile

microcentrifuge tubes, calibrated analytical balance, vortex mixer, chemical fume hood.

Procedure:

Perform all operations within a certified chemical fume hood.

Don appropriate PPE as outlined in the table above.

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh 3.55 mg of TAN-1057C powder into the tared tube.

Add 1 mL of anhydrous DMSO to the tube.

Close the tube tightly and vortex until the solid is completely dissolved.

Label the tube clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at the recommended temperature (typically -20°C or -80°C for

long-term storage, consult stability data if available).
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Disposal Plan
All materials contaminated with TAN-1057C must be treated as hazardous chemical waste.

Solid Waste: Contaminated items such as gloves, pipette tips, and weighing paper should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless compatibility is confirmed.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.[8]

Emergency Procedures: Spill and Exposure
Response
Immediate and appropriate action is crucial in the event of a spill or exposure.
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Spill Response Exposure Response

Spill or Exposure Occurs

Evacuate Immediate Area

Spill

Remove Contaminated Clothing

Exposure

Notify Supervisor and EHS

Secure the Area

Cleanup by Trained Personnel with Proper PPE

Skin Contact: Wash with soap and water for 15 min Eye Contact: Flush with eyewash for 15 min Inhalation: Move to fresh air Ingestion: Seek immediate medical attention

Seek Medical Attention

Click to download full resolution via product page

Emergency response plan for spills or exposure.

By adhering to these safety protocols, researchers can minimize risks and ensure a safe

laboratory environment when working with TAN-1057C. Always consult your institution's

specific safety guidelines and a current Safety Data Sheet (SDS) for the most comprehensive

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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